Cas no 103147-47-3 (diisobutyl 4,10-dibromoperylene-3,9-dicarboxylate)

• Product Name: diisobutyl 4,10-dibromoperylene-3,9-dicarboxylate
• CAS No: 103147-47-3
• MF: C₃₀H₂₆Br₂O₄
• MW: 610.333047389984
• CID: 1139190
• PubChem ID: 13750326
• Update Time: 2025-04-20

diisobutyl 4,10-dibromoperylene-3,9-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• diisobutyl 4,10-dibromoperylene-3,9-dicarboxylate
• 3,9-peryl<wbr>
• LogP
• bis(2-methylpropyl) 4,10-dibromoperylene-3,9-dicarboxylate
• 103147-47-3
• DTXSID80548354
• 3,9-Perylenedicarboxylic acid, 4,10-dibromo-, bis(2-methylpropyl) ester
• SCHEMBL10823825

• Inchi： 1S/C30H26Br2O4/c1-15(2)13-35-29(33)21-7-5-17-20-10-12-24(32)28-22(30(34)36-14-16(3)4)8-6-18(26(20)28)19-9-11-23(31)27(21)25(17)19/h5-12,15-16H,13-14H2,1-4H3
• InChI Key： DLRFXUSPTSJPAJ-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C3=CC=C(C(=O)OCC(C)C)C4=C(C=CC(C5=CC=C(C(=O)OCC(C)C)C=1C5=2)=C34)Br

Computed Properties

• Exact Mass: 608.01978
• Monoisotopic Mass: 608.01978g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 36
• Rotatable Bond Count: 8
• Complexity: 749
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.5
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6